Cas no 121470-24-4 (Azithromycin monohydrate)

Azithromycin monohydrate is a macrolide antibiotic derived from erythromycin, characterized by its broad-spectrum activity against Gram-positive and Gram-negative bacteria. Its monohydrate form enhances stability and solubility, ensuring consistent pharmacokinetic performance. The compound exhibits excellent tissue penetration and prolonged half-life, allowing for once-daily dosing in clinical applications. It is particularly effective against respiratory, urogenital, and skin infections, including those caused by Chlamydia and Mycoplasma species. Azithromycin monohydrate's low propensity for drug interactions and favorable safety profile make it a reliable choice in both adult and pediatric treatments. Its synthetic purity and compliance with pharmacopeial standards ensure reproducibility in pharmaceutical formulations.

Azithromycin monohydrate structure

Product Name:Azithromycin monohydrate

CAS No:121470-24-4

MF:C₃₈H₇₄N₂O₁₃

MW:766.99977350235

CID:63559

PubChem ID:9897015

Update Time:2025-06-08

Azithromycin monohydrate Chemical and Physical Properties

Names and Identifiers

- Azithromycin monohydrate
- Unii-jte4mnn1md
- 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-o-methyl-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptamethyl-11-((3,4,6-trideoxy-3- (dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-, monohydrate, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
- AZITHROMYCIN MONOHYDRATE [EP MONOGRAPH]
- SCHEMBL139900
- 121470-24-4
- CHEMBL1200502
- AZITHROMYCIN MONOHYDRATE (USP MONOGRAPH)
- JTE4MNN1MD
- Monohydrate, Azithromycin
- N-METHYL-11-AZA-10-DEOXO-10-DIHYDROERYTHROMYCIN A MONOHYDRATE
- DTXSID10861063
- 1-Oxa-6-azacyclopentadecan-15-one, 13-((2,6-dideoxy-3-C-methyl-3-O-methyl-alpha-L-ribo-hexopyranosyl)oxy)-2-ethyl-3,4,10-trihydroxy-3,5,6,8,10,12,14-heptamethyl-11-((3,4,6-trideoxy-3- (dimethylamino)-beta-D-xylo-hexopyranosyl)oxy)-, monohydrate, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
- AZITHROMYCIN MONOHYDRATE (EP MONOGRAPH)
- Q27281692
- AZITHROMYCIN DIHYDRATE
- (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-11-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-3,4,10-trihydroxy-13-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-3,5,6,8,10,12,14-heptamethyl-1-oxa-6-azacyclopentadecan-15-one;hydrate
- DTXCID501475417
- AZITHROMYCIN MONOHYDRATE [USP MONOGRAPH]
- AZITHROMYCIN MONOHYDRATE [WHO-DD]
- GLXC-20523
- Inchi： 1S/C38H72N2O12.H2O/c1-15-27-38(10,46)31(42)24(6)40(13)19-20(2)17-36(8,45)33(52-35-29(41)26(39(11)12)16-21(3)48-35)22(4)30(23(5)34(44)50-27)51-28-18-37(9,47-14)32(43)25(7)49-28;/h20-33,35,41-43,45-46H,15-19H2,1-14H3;1H2/t20-,21-,22+,23-,24-,25+,26+,27-,28+,29-,30+,31-,32+,33-,35+,36-,37-,38-;/m1./s1
- InChI Key： HQUPLSLYZHKKQT-WVVFQGGUSA-N
- SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C)C)O)[C@H]1[C@@](C)(C[C@@H](C)CN(C)[C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)O.O

Computed Properties

Exact Mass: 766.51909042g/mol
Monoisotopic Mass: 766.51909042g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 53
Rotatable Bond Count: 7
Complexity: 1150
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 18
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 181Å²

Experimental Properties

Boiling Point: 822.1 °C at 760 mmHg
Flash Point: 822.1 °C at 760 mmHg
PSA: 189.31000
LogP: 1.77430

Azithromycin monohydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A290230-2.5mg	Azithromycin monohydrate	121470-24-4	2.5mg	$ 200.00	2022-01-13
TRC	A290230-5mg	Azithromycin monohydrate	121470-24-4	5mg	$ 370.00	2022-01-13
TRC	A290230-10mg	Azithromycin monohydrate	121470-24-4	10mg	$ 585.00	2022-01-13